4-methoxy-1H-benzo[d]imidazol-2(3H)-one

• IUPAC Name: 4-methoxy-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C8H8N2O2/c1-12-6-4-2-3-5-7(6)10-8(11)9-5/h2-4H,1H3,(H2,9,10,11)
• InChI Key: RGAFTXCTIKLLTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1NC(=O)N2
• Molecular Formula: C8H8N2O2
• DSSTOX Substance ID: DTXSID70513152
• Molecular Weight: 164.16 g/mol
• CAS RN: 69053-51-6

Description

Benzimidazole is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides. This heterocycle may represent a type of privileged substructure which can interact with proteins and enzymes. Benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity.

Synthesis Analysis

Benzimidazole derivatives can be synthesized starting with benzene derivatives with nitrogen-containing functionality ortho to each other. For example, 2-(4-Aminophenyl)benzimidazole is synthesized by reacting o-phenylenediamines with carboxylic acids. The reaction proceeds readily in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), or polyphosphoric acid trimethylsilyl ester.

Molecular Structure Analysis

The benzimidazole nucleus is a heterocyclic aromatic organic compound. It is a bicyclic compound, consisting of the fusion of benzene and imidazole.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions due to the presence of the imidazole ring. The nature of these reactions can depend on the specific substituents present on the benzimidazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on their specific structure. For example, they generally have good stability and can form stable complexes with various metal ions.

Scientific Research Applications

Synthesis of Imidazoles

. . .

Pharmacophore in Drug Discovery

. .

Antiviral Activity

. This makes them interesting for the development of new antiviral drugs.

Antitumor Activity

. .

Antihypertensive Activity

. This suggests potential applications in the treatment of high blood pressure.

Proton Pump Inhibitory Activity

. These are drugs that reduce the production of stomach acid.

Antimicrobial Activity

. This suggests potential applications in the development of new antimicrobial drugs.

Antiproliferative Activity

. This suggests potential applications in the development of new anticancer drugs.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the target they interact with. For example, some benzimidazole derivatives are known to inhibit tubulin polymerization, which can lead to antitumor activity.

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely continue to explore the synthesis of new benzimidazole derivatives and their potential applications.

Synthesis routes and methods

Procedure details

To a round bottomed flask was added 2-amino-3-methoxybenzoic acid (2.2705 g, 13.58 mmol), diphenyl phosphorazidate (3.51 mL, 16.30 mmol), and triethylamine (3.79 mL, 27.2 mmol) in THF to stir at 80° C. Upon completion the reaction was allowed to cool to room temperature. Solvent was evaporated. The residue was taken up in DCM. The reaction mixture was diluted with water and extracted with DCM. A white precipitate was noted to form during extraction The solid was filtered to provide 4-methoxy-1H-benzo[d]imidazol-2(3H)-one. MS (ESI, pos. ion) m/z: 165.0 (M+1).